Cas no 1779774-26-3 (methyl 5-amino-4-tert-butyl-1-cyclopropyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-4-tert-butyl-1-cyclopropyl-1H-pyrazole-3-carboxylate
• CAS No: 1779774-26-3
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• CID: 5896321
• PubChem ID: 105499114
• Update Time: 2025-05-21

methyl 5-amino-4-tert-butyl-1-cyclopropyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-tert-butyl-1-cyclopropyl-1H-pyrazole-3-carboxylate
• 1779774-26-3
• EN300-1121216

• Inchi： 1S/C12H19N3O2/c1-12(2,3)8-9(11(16)17-4)14-15(10(8)13)7-5-6-7/h7H,5-6,13H2,1-4H3
• InChI Key： DZOJYABYDRBMMX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(C)(C)C)=C(N)N(C2CC2)N=1)=O

Computed Properties

• Exact Mass: 237.147726857g/mol
• Monoisotopic Mass: 237.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-4-tert-butyl-1-cyclopropyl-1H-pyrazole-3-carboxylate

Methyl 5-Amino-4-Tert-Butyl-1-Cyclopropyl-1H-Pyrazole-3-Carboxylate: A Comprehensive Overview

Methyl 5-amino-4-tert-butyl-1-cyclopropyl-1H-pyrazole-3-carboxylate is a complex organic compound with the CAS registry number 1779774-26-3. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring system substituted with an amino group at position 5, a tert-butyl group at position 4, and a cyclopropyl group at position 1. Additionally, the carboxylic acid group at position 3 is esterified with a methyl group, giving the compound its name.

The synthesis of methyl 5-amino-4-tert-butyl-1-cyclopropyl-1H-pyrazole-3-carboxylate involves multi-step organic reactions, including nucleophilic substitutions, cyclizations, and esterifications. Recent advancements in asymmetric synthesis and catalytic methodologies have enabled more efficient and selective routes to prepare this compound. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to install the cyclopropyl group onto the pyrazole ring with high regioselectivity.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that methyl 5-amino-4-tert-butyl-1-cyclopropyl-1H-pyrazole-3-carboxylate exhibits potent anti-inflammatory and antioxidant properties. These effects are attributed to its ability to modulate key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Recent research has also highlighted its potential as a lead compound for the development of novel anti-cancer agents. In vitro studies have demonstrated that this compound induces apoptosis in various cancer cell lines by targeting mitochondrial pathways.

In addition to its biological applications, methyl 5-amino-4-tert-butyl-1-cyclopropyl-1H-pyrazole-3-carboxylate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Researchers have investigated its ability to act as a charge transport layer in organic photovoltaic devices, where it enhances device efficiency by facilitating electron mobility.

The stability and solubility of this compound are critical factors for its practical applications. Studies have revealed that methyl 5-amino-4-t-butyl-1-cyclopropyl-pyrazole-carboxylate is relatively stable under physiological conditions, making it suitable for pharmaceutical formulations. Furthermore, its solubility can be tuned by modifying the substituents on the pyrazole ring or by forming salts with different counterions.

In terms of environmental impact, recent life cycle assessments (LCAs) have evaluated the sustainability of producing this compound. The use of renewable feedstocks and green chemistry principles in its synthesis has been emphasized to reduce its carbon footprint. For example, researchers have explored the use of biobased reagents and catalysts to minimize waste generation during the production process.

The global market for pyrazole derivatives has witnessed significant growth over the past decade, driven by increasing demand from pharmaceutical and agrochemical industries. As a result, compounds like methyl 5-amino strong>-< strong>4-t-butyl strong>-< strong>1-cyclopropyl strong>-< strong>pyrazole strong>-< strong>carboxylate strong>are expected to play a pivotal role in shaping future innovations in these sectors.

In conclusion, methyl 5-amino
4-t-butyl
1-cyclopropyleth
pyrazol
carboxlate (CAS No.
1779774263) is a versatile organic compound with diverse applications across multiple disciplines. Its unique chemical structure endows it with remarkable biological activity and electronic properties, making it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is poised to contribute significantly to both academic and industrial progress.